Cas no 2003575-38-8 (3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2003575-38-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD30477159
• CID: 5172969
• PubChem ID: 125425714
• Update Time: 2025-05-20

3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(1-methylcycloheptyl)-
• 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid

• MDL： MFCD30477159
• Inchi： 1S/C12H17NO3/c1-12(6-4-2-3-5-7-12)10-9(11(14)15)8-16-13-10/h8H,2-7H2,1H3,(H,14,15)
• InChI Key： LJYDDLFPLNCVPI-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C2(C)CCCCCC2)=N1

Additional information on 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid

Introduction to 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2003575-38-8)

3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid, identified by the chemical abstracts service number 2003575-38-8, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This oxazole derivative features a unique structural motif that has garnered attention for its potential biological activities and mechanistic insights. The presence of a 1-methylcycloheptyl side chain introduces a bulky, lipophilic moiety, which can influence both the solubility and binding affinity of the molecule, making it a valuable scaffold for drug design.

The 1,2-oxazole core is a heterocyclic structure known for its stability and versatility in medicinal chemistry. Oxazoles have been widely explored due to their ability to engage in hydrogen bonding and π-stacking interactions, which are critical for receptor binding. The carboxylic acid functionality at the 4-position provides a site for further derivatization, enabling the synthesis of analogs with tailored properties. This compound represents an intriguing example of how structural modifications can modulate biological activity, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid and its derivatives. These techniques have allowed researchers to predict binding modes and interaction profiles with biological targets, such as enzymes and receptors. For instance, studies suggest that the 1-methylcycloheptyl group may enhance penetration through biological membranes, while the oxazole ring could serve as a key recognition element in protein binding pockets. Such insights are crucial for optimizing lead compounds into viable drug candidates.

In the context of drug discovery, the synthesis of 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid has been refined through multiple synthetic pathways. One notable approach involves a cyclization reaction between an appropriate aldehyde and ketone precursor, followed by functional group transformations to introduce the desired side chain. The use of transition metal catalysis has been particularly effective in achieving high yields and regioselectivity in these reactions. These synthetic strategies highlight the compound's feasibility for large-scale production and further chemical manipulation.

The pharmacological potential of 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid has been explored in several preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The 1-methylcycloheptyl moiety appears to play a role in modulating enzyme kinetics by influencing substrate binding affinity. Additionally, the oxazole ring has been shown to interact with specific amino acid residues in enzyme active sites, suggesting its importance in mediating biological effects.

Another area of interest is the compound's interaction with membrane-bound receptors. The lipophilic nature of the 1-methylcycloheptyl group may enhance its ability to cross cell membranes, while the polar carboxylic acid functionality could facilitate interactions with charged residues on receptor surfaces. These dual properties make 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid a versatile scaffold for designing molecules that can engage with both extracellular and intracellular targets.

Recent research has also delved into the metabolic stability and pharmacokinetic profile of this compound. Studies indicate that the 1-methylcycloheptyl side chain may confer resistance to certain metabolic degradation pathways, potentially leading to improved bioavailability. However, further investigation is needed to fully understand its fate within biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing metabolites and degradation products.

The future directions for research on 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid include exploring its therapeutic applications in areas such as neurodegenerative diseases and cancer metabolism. The unique structural features of this compound make it an attractive candidate for developing novel therapeutic agents that can modulate disease-related pathways effectively. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

In conclusion, 3-(1-methylcycloheptyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2003575-38-8) represents a significant advancement in medicinal chemistry due to its promising biological activities and well-defined structural framework. The interplay between its chemical properties and potential therapeutic effects underscores its value as a research tool and drug development candidate. As computational methods continue to evolve, so too will our understanding of this compound's interactions with biological systems, paving the way for innovative treatments.